Cas no 377084-09-8 (3-(2,4,6-trifluoro-phenyl)-propionic acid ethyl ester)

• Product Name: 3-(2,4,6-trifluoro-phenyl)-propionic acid ethyl ester
• CAS No: 377084-09-8
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 922557
• PubChem ID: 53425006
• Update Time: 2025-04-19

3-(2,4,6-trifluoro-phenyl)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trifluoro-phenyl)-propionic acid ethyl ester
• SCHEMBL9105956
• Ethyl 3-(2,4,6-trifluorophenyl)propanoate
• 377084-09-8
• NQDLQWQIEGUNLJ-UHFFFAOYSA-N
• DB-261499
• DTXSID30698691

• Inchi： 1S/C11H11F3O2/c1-2-16-11(15)4-3-8-9(13)5-7(12)6-10(8)14/h5-6H,2-4H2,1H3
• InChI Key： NQDLQWQIEGUNLJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CCC(=O)OCC)F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes